Cas no 1030575-22-4 (Methyl (5-oxo-4,5,6,7-tetrahydro1,2,4triazolo1,5-apyrimidin-6-yl)acetate)

• Product Name: Methyl (5-oxo-4,5,6,7-tetrahydro1,2,4triazolo1,5-apyrimidin-6-yl)acetate
• CAS No: 1030575-22-4
• MF: C₈H₁₀N₄O₃
• MW: 210.190001010895
• MDL: MFCD11058053
• CID: 4668179
• Update Time: 2023-11-22

Methyl (5-oxo-4,5,6,7-tetrahydro1,2,4triazolo1,5-apyrimidin-6-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl (5-oxo-4,5,6,7-tetrahydro[1,2,4]triazolo-[1,5-a]pyrimidin-6-yl)acetate
• (5-Oxo-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)-acetic acid methyl ester
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-acetic acid, 1,5,6,7-tetrahydro-5-oxo-, methyl ester
• Methyl (5-oxo-4,5,6,7-tetrahydro1,2,4triazolo1,5-apyrimidin-6-yl)acetate

• MDL： MFCD11058053
• Inchi： 1S/C8H10N4O3/c1-15-6(13)2-5-3-12-8(9-4-10-12)11-7(5)14/h4-5H,2-3H2,1H3,(H,9,10,11,14)
• InChI Key： CDARKMFZIAEBEH-UHFFFAOYSA-N
• SMILES： C12N=CNN1CC(CC(OC)=O)C(=O)N=2

Computed Properties

• Exact Mass: 210.07529g/mol
• Monoisotopic Mass: 210.07529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 210.19g/mol
• XLogP3: -1
• Topological Polar Surface Area: 86.1Ų

Methyl (5-oxo-4,5,6,7-tetrahydro1,2,4triazolo1,5-apyrimidin-6-yl)acetate Security Information

• HazardClass：IRRITANT